Cas no 16238-73-6 ( )
structure
Product Name:
CAS No:16238-73-6
MF:C9H5N3O5
MW:235.153101682663
CID:904670
PubChem ID:85345
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dinitro-1-oxidoquinolin-1-ium
- 4,5-Dinitro-chinolin-1-oxid
- 4,5-Dinitro-chinolin-1-oxyd
- 4,5-Dinitroquinoline 1-oxide
- 4,5-Dinitroquinoline N-oxide
- 4,5-dinitro-quinoline-1-oxide
- AC1L39AC
- AG-E-12224
- CTK0H5491
- NSC265330
- Quinoline,5-dinitro-, 1-oxide
- Quinoline, 4,5-dinitro-, 1-oxide (8CI)(9CI)
- DTXSID60167365
- NSC-265330
- AMS537S566
- CHEMBL3244934
- 16238-73-6
- Quinoline, 4,5-dinitro-, 1-oxide
- 4,5-dinitroquinolin-1-ium-1-olate
- NSC 265330
-
-
- Inchi: 1S/C9H5N3O5/c13-10-5-4-8(12(16)17)9-6(10)2-1-3-7(9)11(14)15/h1-5H
- InChI Key: VJEAOAHNLWAJGZ-UHFFFAOYSA-N
- SMILES: [O-][N+]1C=CC(=C2C(=CC=CC=12)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.03078
- Monoisotopic Mass: 235.02292027g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 117Ų
Experimental Properties
- PSA: 106.36
- LogP: 3.13110
Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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